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Compound of Interest

Compound Name: Radon-219
CAS No.: 14835-02-0
Cat. No.: B081849
Get Quote
. J

For Immediate Implementation: This document outlines essential safety protocols and logistical
plans for the handling and disposal of Radon-219 (2*°Rn), an alpha-emitting radionuclide.
Adherence to these procedures is mandatory for all laboratory personnel, including
researchers, scientists, and drug development professionals, to ensure a safe working
environment and minimize exposure to ionizing radiation. The primary hazard associated with
Radon-219 stems from the inhalation of its short-lived, solid, alpha-emitting decay products,
known as radon progeny.

Personal Protective Equipment (PPE) and
Monitoring

Due to the nature of alpha radiation and the gaseous form of Radon-219, a multi-layered
approach to personal protection and environmental monitoring is critical. The focus is on
preventing internal contamination and accurately tracking potential exposure.

Required Personal Protective Equipment
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PPE Component

Specification

Purpose

Respiratory Protection

Full-face air-purifying respirator
(APR) with P100 (or
equivalent) particulate filters.
For higher-risk procedures, a
powered air-purifying respirator

(PAPR) is recommended.

Prevents inhalation of airborne
Radon-219 progeny, which are

solid particulates.

Body Protection

Disposable, full-body coveralls

with integrated hood.

Prevents contamination of

personal clothing and skin.

Hand Protection

Double-layered nitrile or latex

gloves.

Provides a barrier against
surface contamination. The
outer layer should be changed

frequently.

Eye Protection

A full-face respirator provides
adequate eye protection. If not
used, unvented goggles are

required.

Protects eyes from potential
splashes of contaminated

materials.

Footwear

Disposable shoe covers worn
over dedicated, non-porous

laboratory shoes.

Prevents the spread of
contamination outside the

designated work area.

Radiation Monitoring and Detection
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Monitoring Type Instrument Frequency

While external dosimeters are

not effective for alpha As determined by the
Personal Dosimetry radiation, internal dosimetry Radiation Safety Officer

may be required based onrisk  (RSO).

assessment.

Continuous Air Monitor (CAM) Continuous during all
Area Monitoring with an alpha detector, set to procedures involving Radon-

alarm at a low threshold. 219.

Alpha scintillation probe or a

Long-Range Alpha Detector Before and after each
Surface Contamination (LRAD). Traditional Geiger- procedure, and at the end of
Muller counters are not each workday.

suitable for alpha detection.

Operational Plan for Handling Radon-219

All work with Radon-219 must be conducted in a designated and properly ventilated area. A
negative pressure environment within a fume hood or glove box is mandatory to contain the
gaseous radionuclide and its progeny.

Experimental Protocol: Step-by-Step Guidance

e Preparation and Area Setup:

o Ensure the work area (fume hood or glove box) is clean and free of unnecessary

equipment.
o Cover the work surface with absorbent, plastic-backed paper.
o Verify that the continuous air monitor is operational and correctly positioned.
o Post clear warning signs indicating the presence of radioactive materials.

o Assemble all necessary equipment and materials for the experiment.
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Donning Personal Protective Equipment:

o

Don dedicated laboratory shoes and the inner pair of gloves.

[¢]

Put on the full-body coveralls, ensuring the hood is up.

[¢]

Don the full-face respirator and perform a seal check.

[e]

Put on the outer pair of gloves over the cuffs of the coveralls.
o Don shoe covers.
Handling Radon-219:

o All manipulations of Radon-219 sources must be performed within the designated
containment (fume hood or glove box).

o Use remote handling tools (tongs, forceps) whenever possible to increase distance from
the source.

o Work efficiently to minimize the duration of exposure.
Post-Procedure Monitoring and Decontamination:

o Upon completion of the work, monitor the immediate work area for alpha contamination
using an appropriate survey meter.

o Decontaminate any identified areas using a suitable decontamination solution and
disposable wipes. Place all contaminated wipes in the designated radioactive waste
container.

o Monitor all tools and equipment used in the procedure and decontaminate as necessary.
Doffing Personal Protective Equipment:

o Remove outer gloves and shoe covers, disposing of them in the designated radioactive
waste container.
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o Carefully remove the coveralls, rolling them outwards to contain any potential
contamination, and dispose of them.

o Remove the respirator.
o Remove the inner gloves and dispose of them.
o Thoroughly wash hands and face with soap and water.

o Perform a final personal survey for alpha contamination before leaving the laboratory.

Disposal Plan for Radon-219 Contaminated Waste

Due to the extremely short half-life of Radon-219 (3.96 seconds) and its immediate progeny, a
"decay-in-storage" policy is the primary method of disposal for contaminated materials.
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Waste Type

Disposal Procedure

Solid Waste (PPE, absorbent paper, etc.)

1. Collect all solid waste in clearly labeled,
sealed, and shielded containers. 2. Store the
containers in a designated and secure
radioactive waste storage area for a minimum of
10 half-lives of the longest-lived progeny
(approximately 4 hours). 3. After the decay
period, survey the waste container with an alpha
probe to ensure radioactivity has returned to
background levels. 4. If at background, the
waste can be disposed of as regular laboratory
waste, with all radioactive labels removed or

defaced.

Liquid Waste

1. Aspirate liquid waste into a sealed and
shielded container. 2. Follow the same decay-in-
storage procedure as for solid waste. 3. After
confirmation of decay to background levels, the
liquid may be disposed of according to standard
laboratory procedures for the chemical

constituents.

Sharps

1. Place all contaminated sharps in a
designated, puncture-proof radioactive sharps
container. 2. Follow the decay-in-storage
protocol. 3. Once at background levels, the
sharps container can be disposed of as regular
biohazardous sharps waste, with radioactive

labels removed.

Visualizing the Safety Workflow

The following diagram illustrates the logical flow of the safety and handling procedures for

Radon-219.
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Start: Experiment with Radon-219

1. Prepare Work Area
- Clean & Cover Surfaces
- Verify Monitoring Equipment
- Post Warnings

2. Don Full PPE
- Respirator (PAPR/APR)

- Full Body Suit
- Double Gloves
- Shoe Covers

3. Handle Radon-219
- Inside Containment (Fume Hood/Glove Box)
- Use Remote Tools
- Minimize Time

4. Post-Procedure Monitoring
- Survey Work Area & Equipment
- Decontaminate as Needed

5. Doff PPE
- Dispose of Contaminated Items
- Final Personal Survey

6. Waste Management
- Segregate & Label Waste
- Decay-in-Storage Protocol

End: Procedure Complete

Click to download full resolution via product page

Caption: A flowchart outlining the key safety and handling steps for working with Radon-219.
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By strictly adhering to these guidelines, researchers can effectively mitigate the risks
associated with Radon-219 and its progeny, ensuring a safe and compliant laboratory
environment. Regular review of these procedures and ongoing training are essential
components of a robust radiation safety program.

e To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Radon-219]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081849/docs#safeguarding-researchers-a-
comprehensive-guide-to-handling-radon-219]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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